5-[(3-fluorophenyl)sulfonyl]-1-methyl-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indol-3-yl]-3-methylbenzamide
• InChI: InChI=1S/C27H25FN4O2/c1-18-7-6-8-19(17-18)26(33)30-24-20-9-2-4-11-22(20)29-25(24)27(34)32-15-13-31(14-16-32)23-12-5-3-10-21(23)28/h2-12,17,29H,13-16H2,1H3,(H,30,33)
• InChI Key: DHRJBLLFLWXTFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(NC3=CC=CC=C32)C(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C27H25FN4O2
• Molecular Weight: 456.5 g/mol
• CAS No.: 1030127-69-5

Description

5-[(3-fluorophenyl)sulfonyl]-1-methyl-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C27H25FN4O2 and its molecular weight is 456.521. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

• A study focused on the synthesis and molecular structure of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines, including compounds with similar structures to the chemical . This research highlights the synthesis methods and the molecular conformations of these compounds, which could be fundamental in understanding the properties and applications of 5-[(3-fluorophenyl)sulfonyl]-1-methyl-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (Sagar et al., 2017).

Potential Anticancer Applications

• Research on substituted 1,3,4-oxadiazolyl tetrahydropyridines, which are structurally related to the chemical , indicates their potential as anticancer agents. This suggests that the chemical might have similar applications in cancer research (Redda & Gangapuram, 2007).

Antimicrobial and Antitubercular Activities

• A study on benzene sulfonamide pyrazole oxadiazole derivatives, which share structural similarities with the chemical, shows potential antimicrobial and antitubercular activities. This implies possible applications in combating bacterial and tuberculosis infections (Shingare et al., 2022).

Antimicrobial and Cytotoxicity Analysis

• Research on fluorinated pyrazole encompassing pyridyl 1,3,4-oxadiazole motifs, related to the chemical , demonstrated antimicrobial activity and cytotoxicity. This indicates a potential role in antimicrobial studies and cytotoxicity assessments (Desai et al., 2016).

Corrosion Inhibition

• A study on pyrazolopyridine derivatives, including compounds structurally similar to the chemical, explored their effectiveness as corrosion inhibitors. This suggests potential applications in materials science and engineering (Dandia et al., 2013).